Cas no 24435-45-8 ((S)-3,3,3-Trifluoro-2-hydroxy-2-methylpropionic Acid)

(S)-3,3,3-Trifluoro-2-hydroxy-2-methylpropionic acid is a chiral fluorinated carboxylic acid derivative with significant utility in asymmetric synthesis and pharmaceutical applications. Its trifluoromethyl and hydroxyl groups confer unique steric and electronic properties, making it a valuable building block for enantioselective reactions. The compound’s high optical purity and structural rigidity enhance its suitability as an intermediate in the synthesis of biologically active molecules, particularly in the development of fluorinated drugs. Its stability under various reaction conditions further underscores its versatility in organic and medicinal chemistry. The presence of both hydroxy and carboxylic acid functionalities allows for diverse derivatization, facilitating its use in complex molecular architectures.

(S)-3,3,3-Trifluoro-2-hydroxy-2-methylpropionic Acid structure

24435-45-8 structure

Product Name:(S)-3,3,3-Trifluoro-2-hydroxy-2-methylpropionic Acid

CAS No:24435-45-8

MF:C₄H₅F₃O₃

MW:158.075912237167

MDL:MFCD07375449

CID:88507

PubChem ID:7019028

Update Time:2025-05-27

(S)-3,3,3-Trifluoro-2-hydroxy-2-methylpropionic Acid Chemical and Physical Properties

Names and Identifiers

- (S)-3,3,3-Trifluoro-2-hydroxy-2-methylpropanoic acid
- (S)-3,3,3-Trifluoro-2-hydroxy-2-methylpropionic Acid
- Propanoic acid, 3,3,3-trifluoro-2-hydroxy-2-methyl-, (2S)
- (2S)-2-Hydroxy-2-(trifluoromethyl)propanoic acid
- (2S)-2-Hydroxy-2-methyl-3,3,3-trifluoropropanoic acid
- (R)-(+)-2-hydroxy-2-methyl-3,3,3-trifluoropropanoic acid
- (R)-(+)-3,3,3-trifluoro-2-hydroxy-2-methylpropionic acid
- (R)-3,3,3-trifluoro-2-hydroxy-2-methylpropanoic acid
- (R)-3,3,3-trifluoro-2-hydroxy-2-methyl-propionic acid
- (S)-2
- (s)-2-(trifluoromethyl)-2-hydroxypropionic acid
- (S)-3,3,3-Trifluoro-2-hydroxyisobutyric Acid
- S-TFM-LA
- (S)-2-Hydroxy-2-(trifluoromethyl)propionic Acid
- (2S)-3,3,3-trifluoro-2-hydroxy-2-methylpropanoic acid
- Propanoic acid, 3,3,3-trifluoro-2-hydroxy-2-methyl-, (2S)-
- methyl3,3,3-trifluoro-dl-lactate
- AMOT0109
- C
- EN300-2008849
- AKOS006239564
- AKOS005063415
- SB44539
- A817303
- (s)-2-hydroxy-2-trifluoro-methylpropionic acid
- CS-W010905
- (S)-3,3,3-Trifluoro-2-hydroxy-2-methylpropanoicacid
- MFCD07375449
- (2S)-3,3,3-trifluoro-2-hydroxy-2-methyl-propanoic acid
- T1901
- N10496
- (S)-3,3,3-trifluoro-2-hydroxy-2-methyl-propionic acid
- (S)-3,3,3-trifluoro-2-hydroxy-2-methylpropionic acid, AldrichCPR
- DS-12417
- SCHEMBL568924
- 24435-45-8
- AM20130006
- DTXSID60427057
- MDL： MFCD07375449
- Inchi： 1S/C4H5F3O3/c1-3(10,2(8)9)4(5,6)7/h10H,1H3,(H,8,9)/t3-/m0/s1
- InChI Key： CTGJACFEVDCYMC-VKHMYHEASA-N
- SMILES： FC([C@@](C(=O)O)(C)O)(F)F

Computed Properties

Exact Mass: 158.01905
Monoisotopic Mass: 158.019
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 152
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 0.5
Topological Polar Surface Area: 57.5

Experimental Properties

Color/Form: Not determined
Density: 1.532±0.06 g/cm3 (20 ºC 760 Torr),
Melting Point: 108.0 to 112.0 deg-C
Boiling Point: 247.4±35.0 ºC (760 Torr),
Flash Point: 103.4±25.9 ºC,
Refractive Index: -16.5 ° (C=5, H2O)
Solubility: Dissolution (57 g/l) (25 º C),
PSA: 57.53
LogP: 0.38430
Solubility: Not determined
Sensitiveness: Sensitive to heat

(S)-3,3,3-Trifluoro-2-hydroxy-2-methylpropionic Acid Security Information

Symbol:
Prompt：dangerous
Hazard Statement： H290-H314
Warning Statement： P234-P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P390-P405-P406-P501
Hazardous Material transportation number：UN 3261 8/PG III
Hazard Category Code： 36/37/38
Safety Instruction： 26-36
Hazardous Material Identification：
Risk Phrases：R36/37/38
HazardClass：IRRITANT
PackingGroup：III
Storage Condition：0-10°C

(S)-3,3,3-Trifluoro-2-hydroxy-2-methylpropionic Acid Pricemore >>

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